Cas no 535981-49-8 (Pentanoic acid, 5-chloro-5-oxo-, hexyl ester)
535981-49-8 structure
Product Name:Pentanoic acid, 5-chloro-5-oxo-, hexyl ester
CAS No:535981-49-8
MF:C11H19ClO3
MW:234.719763040543
CID:356887
PubChem ID:71365141
Update Time:2025-04-19
Pentanoic acid, 5-chloro-5-oxo-, hexyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 5-chloro-5-oxo-, hexyl ester
- hexyl 5-chloro-5-oxopentanoate
- 535981-49-8
- DTXSID40788572
-
- Inchi: 1S/C11H19ClO3/c1-2-3-4-5-9-15-11(14)8-6-7-10(12)13/h2-9H2,1H3
- InChI Key: VAHUUQJLMKNLEG-UHFFFAOYSA-N
- SMILES: ClC(CCCC(=O)OCCCCCC)=O
Computed Properties
- Exact Mass: 234.10237
- Monoisotopic Mass: 234.1022722g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 10
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Pentanoic acid, 5-chloro-5-oxo-, hexyl ester Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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